Alantrypinone

• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: (1'R,3R,12'R)-12'-methylspiro[1H-indole-3,16'-2,10,13-triazatetracyclo[10.2.2.02,11.04,9]hexadeca-4,6,8,10-tetraene]-2,3',14'-trione
• InChI: InChI=1S/C21H16N4O3/c1-20-18-22-13-8-4-2-6-11(13)17(27)25(18)15(16(26)24-20)10-21(20)12-7-3-5-9-14(12)23-19(21)28/h2-9,15H,10H2,1H3,(H,23,28)(H,24,26)/t15-,20+,21+/m1/s1
• InChI Key: COXWNIZQNAMTQL-NQERJWCQSA-N
• Isomeric SMILES: C[C@]12C3=NC4=CC=CC=C4C(=O)N3[C@H](C[C@@]15C6=CC=CC=C6NC5=O)C(=O)N2
• Canonical SMILES: CC12C3=NC4=CC=CC=C4C(=O)N3C(CC15C6=CC=CC=C6NC5=O)C(=O)N2
• synonyms: alan-trypinone; alantrypinone

Description

Alantrypinone is a natural product found in Penicillium thymicola with data available.

Scientific Research Applications

Antagonist Activity in Insect GABA Receptors

Alantrypinone has been studied for its insecticidal properties, particularly as a selective antagonist for housefly gamma-aminobutyric acid (GABA) receptors. This makes it a potential lead compound for developing safer insecticides. Synthesized derivatives of this compound were evaluated for their effectiveness in inhibiting GABA receptors in houseflies, which indicated the importance of specific structural features for high activity (Watanabe et al., 2009).

Synthesis and Structural Studies

Several studies have focused on the synthesis of this compound. For instance, the synthesis of (−)-alantrypinone involved unique reactions and served as a basis for further chemical investigations (Hart & Magomedov, 1999). Moreover, efficient total syntheses of this compound and its isomers have been accomplished, which are important for further biological and chemical studies of this compound (Kende, Fan, & Chen, 2003).

Isolation from Natural Sources

This compound has been isolated as a major metabolite from Penicillium thymicola, with its structure determined through spectroscopic data, including 2D NMR, and confirmed by X-ray diffraction studies. This discovery added to the knowledge of naturally occurring alkaloids with unique structures (Larsen et al., 1998).

Role in Insecticide Development

In the search for GABA receptor-directed insecticides, this compound was isolated from Aspergillus terreus and found to be selective for housefly vs rat GABA receptors. It demonstrated insecticidal activity, highlighting its potential as a lead compound for developing novel and selective insecticides (Kuriyama et al., 2004).

Phytotoxicity and Allelopathic Activity

Studies have found that this compound, isolated from endophytic fungi, exhibits phytotoxic properties. It showed significant inhibitory effects on the germination and growth of certain plant seeds, suggesting its potential use in understanding plant-pathogen interactions and in developing natural herbicides (Gui Ren-yi et al., 2015).